BENGHE Methodological & Application

Check Availability & Pricing

TCH-165 stock solution preparation and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TCH-165

cat. No.: B611247

Application Notes and Protocols for TCH-165
A Small Molecule Modulator of Proteasome
Assembly

Introduction

TCH-165 is a potent small molecule modulator of the proteasome, a critical cellular machinery
for protein degradation. It uniquely enhances the activity of the 20S proteasome, offering a
valuable tool for studying cellular processes regulated by protein turnover and for the
development of novel therapeutics targeting diseases associated with the accumulation of
intrinsically disordered proteins (IDPs).[1][2] This document provides detailed protocols for the
preparation and storage of TCH-165 stock solutions, along with an overview of its mechanism
of action and applications.

TCH-165 regulates the dynamic equilibrium between the 26S and 20S proteasome complexes.
[1] It promotes the disassembly of the 26S proteasome, leading to an increase in the levels of
the free 20S proteasome. This, in turn, enhances the degradation of IDPs such as a-synuclein,
tau, and the oncoprotein c-Myc, while not affecting the degradation of structured proteins like
GAPDH. This selective activity makes TCH-165 a valuable probe for investigating the roles of
the 20S proteasome in various cellular pathways and disease models.

Physicochemical and Biological Properties

A summary of the key quantitative data for TCH-165 is presented in the table below for easy
reference.
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Property Value Reference(s)
Molecular Formula C39H37N303
Molecular Weight 595.74 g/mol
CAS Number 1446350-60-2
Appearance Solid
Purity >98%
- Soluble to 100 mM in DMSO-
Solubility Soluble to 100 mM in Ethanol-

Soluble in Methanol

ECso (20S Proteasome)

- Chymotrypsin-like: 4.2 uM-
Trypsin-like: 3.2 uM- Caspase-
like: 4.7 uM

ICs0 (Cell Growth)

- RPMI-8226 cells: 1.6 uM-
U87MG cells: 2.4 uM

Mechanism of Action of TCH-165

TCH-165 modulates proteasome dynamics, shifting the equilibrium from the 26S proteasome

towards the 20S proteasome. This leads to an increase in the degradation of intrinsically

disordered proteins.
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Caption: Mechanism of action of TCH-165 on the proteasome complex.

Experimental Protocols
Preparation of TCH-165 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TCH-165 in DMSO.

Materials:

TCH-165 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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e \ortex mixer
e Analytical balance
Procedure:

o Pre-weighing Preparation: Allow the vial of TCH-165 to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh out the desired amount of TCH-165 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 0.5957 mg of TCH-165 (Molecular Weight = 595.74 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the TCH-165 powder. For
the example above, add 100 pL of DMSO.

e Solubilization: Tightly cap the vial and vortex thoroughly until the solid is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) or sonication can be
used to aid dissolution if necessary. Visually inspect the solution to ensure there are no
visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C or -80°C. The stock solution is stable for at least one
year when stored at -20°C and for up to two years at -80°C.
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Caption: Workflow for TCH-165 stock solution preparation.

In Vitro Cell-Based Assays

For in vitro experiments, the TCH-165 stock solution can be further diluted in the appropriate
cell culture medium to the desired final concentration. It is important to ensure that the final
concentration of DMSO in the culture medium is kept low (typically < 0.1%) to avoid solvent-
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induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO)
should always be included in the experimental design.

Concluding Remarks

TCH-165 is a valuable research tool for investigating the ubiquitin-independent proteasome
pathway and its role in health and disease. The protocols provided in this document are
intended to serve as a guide for the proper handling and use of this compound. As with any
chemical reagent, appropriate personal protective equipment should be worn, and all handling
should be performed in a well-ventilated area. For specific experimental applications, further
optimization of concentrations and incubation times may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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